Triphenyltin chloride
Triphenyltin chloride
Triphenyltin chloride is a white crystalline solid. Used as a rodent repellent, molluscicide, fungicide and insecticide. (EPA, 1998)
Fentin chloride is an organotin compound that is triphenylstannane in which the hydrogen attached to tin is replaced by a chloro group. A fungicide used to control blights on potatoes, leaf spot diseases on sugar beet and anthracnose on beans. It has a role as an immunosuppressive agent and an antifungal agrochemical. It is an organotin compound and a chlorine molecular entity. It derives from a triphenylstannane.
Fentin chloride is an organotin compound that is triphenylstannane in which the hydrogen attached to tin is replaced by a chloro group. A fungicide used to control blights on potatoes, leaf spot diseases on sugar beet and anthracnose on beans. It has a role as an immunosuppressive agent and an antifungal agrochemical. It is an organotin compound and a chlorine molecular entity. It derives from a triphenylstannane.
Brand Name:
Vulcanchem
CAS No.:
639-58-7
VCID:
VC20812279
InChI:
InChI=1S/3C6H5.ClH.Sn/c3*1-2-4-6-5-3-1;;/h3*1-5H;1H;/q;;;;+1/p-1
SMILES:
C1=CC=C(C=C1)[Sn](C2=CC=CC=C2)(C3=CC=CC=C3)Cl
Molecular Formula:
C18H15ClSn
Molecular Weight:
385.5 g/mol
Triphenyltin chloride
CAS No.: 639-58-7
Cat. No.: VC20812279
Molecular Formula: C18H15ClSn
Molecular Weight: 385.5 g/mol
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Specification
| Description | Triphenyltin chloride is a white crystalline solid. Used as a rodent repellent, molluscicide, fungicide and insecticide. (EPA, 1998) Fentin chloride is an organotin compound that is triphenylstannane in which the hydrogen attached to tin is replaced by a chloro group. A fungicide used to control blights on potatoes, leaf spot diseases on sugar beet and anthracnose on beans. It has a role as an immunosuppressive agent and an antifungal agrochemical. It is an organotin compound and a chlorine molecular entity. It derives from a triphenylstannane. |
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| CAS No. | 639-58-7 |
| Molecular Formula | C18H15ClSn |
| Molecular Weight | 385.5 g/mol |
| IUPAC Name | chloro(triphenyl)stannane |
| Standard InChI | InChI=1S/3C6H5.ClH.Sn/c3*1-2-4-6-5-3-1;;/h3*1-5H;1H;/q;;;;+1/p-1 |
| Standard InChI Key | NJVOZLGKTAPUTQ-UHFFFAOYSA-M |
| SMILES | C1=CC=C(C=C1)[Sn](C2=CC=CC=C2)(C3=CC=CC=C3)Cl |
| Canonical SMILES | C1=CC=C(C=C1)[Sn+](C2=CC=CC=C2)C3=CC=CC=C3.[Cl-] |
| Boiling Point | 464 °F at 13.5 mm Hg (EPA, 1998) 240 °C @ 13.5 mm Hg |
| Colorform | White, crystalline solid |
| Melting Point | 223 °F (EPA, 1998) 103.5 °C |
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